Cas no 1481-68-1 (1-Chloro-2,4-difluoro-5-nitrobenzene)

• Product Name: 1-Chloro-2,4-difluoro-5-nitrobenzene
• CAS No: 1481-68-1
• MF: C₆H₂ClF₂NO₂
• MW: 193.535387516022
• MDL: MFCD06658249
• CID: 41455
• PubChem ID: 73867
• Update Time: 2025-11-01

1-Chloro-2,4-difluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,4-difluoro-5-nitrobenzene
• 2,4-Difluoro-5-Chloronitrobenzene
• 5-CHLORO-2,4-DIFLUORO NITRO BENZENE
• 5-Chloro-2,4-difluoronitrobenz
• 5-Chloro-2,4-difluoronitrobenze
• Benzene, 1-chloro-2,4-difluoro-5-nitro-
• 2,4-Difluoro-5-chloronitrobenzene 1-Chloro-2,4-difluoro-5-nitrobenzene
• MFCD06658249
• AM62575
• 5-Chloro-2,4-difluoronitrobenzene
• EN300-95239
• AC-26072
• FT-0601459
• 1-Chloro-2,4difluoro-5-nitrobenzene
• UIOYEIHBWQTVJC-UHFFFAOYSA-N
• 1481-68-1
• SCHEMBL138641
• DTXSID80163884
• 1-chloro-2,4-difluoro-5-nitro-benzene
• AS-17319
• CL9189
• SY011129
• EINECS 216-040-9
• SK9MM952U3
• AKOS006346040
• CS-W019533
• NS00044212
• J-504496
• 2,4-DIFLUORO-5-CHLORO NITROBENZENE
• DTXCID2086375
• DB-007003

• MDL： MFCD06658249
• Inchi： 1S/C6H2ClF2NO2/c7-3-1-6(10(11)12)5(9)2-4(3)8/h1-2H
• InChI Key： UIOYEIHBWQTVJC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 192.97400
• Monoisotopic Mass: 192.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.591
• Boiling Point: 239°C at 760 mmHg
• Flash Point: 98.4℃
• Refractive Index: 1.531
• PSA: 45.82000
• LogP: 3.04960

1-Chloro-2,4-difluoro-5-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-Chloro-2,4-difluoro-5-nitrobenzene

Recent Advances in the Application of 1-Chloro-2,4-difluoro-5-nitrobenzene (CAS: 1481-68-1) in Chemical and Pharmaceutical Research

1-Chloro-2,4-difluoro-5-nitrobenzene (CAS: 1481-68-1) is a halogenated nitrobenzene derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile reactivity and potential applications in drug synthesis and material science. This compound, characterized by its unique substitution pattern of chlorine, fluorine, and nitro groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in cross-coupling reactions, nucleophilic aromatic substitutions, and as a precursor for fluorinated pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Chloro-2,4-difluoro-5-nitrobenzene in the synthesis of novel fluorinated kinase inhibitors. The researchers utilized its reactive nitro group for subsequent reduction and functionalization, yielding compounds with improved pharmacokinetic properties. The presence of fluorine atoms was critical for enhancing metabolic stability and target binding affinity, underscoring the compound's value in rational drug design.

In materials science, a breakthrough application was reported in Advanced Functional Materials (2024), where 1-Chloro-2,4-difluoro-5-nitrobenzene served as a building block for liquid crystal displays (LCDs). The compound's ability to undergo selective fluorination reactions enabled the development of new mesogens with tunable dielectric properties. This research highlights its potential beyond pharmaceutical applications, particularly in optoelectronic devices.

Recent advancements in green chemistry have also focused on this compound. A 2024 Green Chemistry publication detailed a solvent-free mechanochemical approach to functionalize 1-Chloro-2,4-difluoro-5-nitrobenzene, achieving 92% yield with minimal waste generation. This environmentally benign method addresses traditional concerns about halogenated solvent use in its processing, potentially expanding its industrial applicability.

Safety and toxicological studies have progressed alongside these applications. The European Chemicals Agency's (ECHA) 2023 assessment confirmed that proper handling procedures effectively mitigate risks associated with 1-Chloro-2,4-difluoro-5-nitrobenzene. However, researchers emphasize the need for continued evaluation of its environmental persistence, particularly given the increasing use of fluorinated compounds in various industries.

Looking forward, the unique properties of 1-Chloro-2,4-difluoro-5-nitrobenzene position it as a valuable tool for developing next-generation fluorinated compounds. Its dual functionality as both an electrophile (via the chlorine substituent) and potential nucleophile (after nitro reduction) offers synthetic flexibility that is being exploited in cutting-edge research across multiple disciplines. Future directions may include its incorporation into metal-organic frameworks (MOFs) or as a precursor for PET radiotracers, reflecting the compound's expanding role in chemical biology and medical imaging.